Cas no 67801-07-4 ((E)-3-(3-(Trifluoromethyl)phenyl)acrylic Acid)

(E)-3-(3-(Trifluoromethyl)phenyl)acrylic Acid Properties

Names and Identifiers

• (E)-3-(Trifluoromethyl)cinnamic acid
• 3-(E)-(trifluoromethyl)cinnamic acid
• 3-(TRIFLUOROMETHYL)CINNAMIC ACID
• (2E)-3-[3-(trifluoromethyl)phenyl]prop-2-enoic acid
• (E)-m-(Trifluoromethyl)cinnamic acid
• 2-Propenoic acid, 3-(3-(trifluoromethyl)phenyl)-, (2E)-
• m-(Trifluoromethyl)cinnamic acid, (trans)-
• (E)-3-(3-(Trifluoromethyl)phenyl)acrylic acid
• EN300-20461
• Q27128532
• 2-Propenoic acid, 3-[3-(trifluoromethyl)phenyl]-, (E)-
• 67801-07-4
• T1547
• 3-(3-Trifluoromethylphenyl)acrylic acid
• W-104291
• CHEBI:60704
• CK2546
• 3-(3-(Trifluoromethyl)phenyl)acrylic acid
• 2-Propenoic acid, 3-(3-(trifluoromethyl)phenyl)-
• 3-(Trifluoromethyl)cinnamic acid, predominantly trans, 98%
• (2E)-3-[3-(Trifluoromethyl)phenyl]-2-propenoic acid #
• (E)-3-trifluoromethylcinnamic acid
• 779-89-5
• AM20060151
• 3-[3-(trifluoromethyl)phenyl]prop-2-enoic acid
• PS-6824
• InChI=1/C10H7F3O2/c11-10(12,13)8-3-1-2-7(6-8)4-5-9(14)15/h1-6H,(H,14,15)/b5-4+
• trans-3-(trifluoromethyl)-cinnamic acid
• EINECS 267-126-8
• LRW
• 2-Propenoic acid, 3-[3-(trifluoromethyl)phenyl]-, (2E)-
• EINECS 212-301-6
• BDBM50527799
• AC7564
• CHEMBL2387748
• BCP22719
• E-3-(3-trifluoromethylphenyl)propenoic acid
• CINACALCET (M8)
• MTF-CNA
• 3-(trifluoromethyl)-cinnamic acid
• 3-[3-(trifluoromethyl)phenyl]acrylic acid
• LS-13740
• AKOS000119367
• AC-9777
• (E)-3-(3-trifluoromethyl-phenyl)-acrylic acid
• NS00042230
• EN300-395998
• A21722
• (E)-3-[3-(trifluoromethyl)phenyl]prop-2-enoic acid
• m-(trifluoromethyl)cinnamic acid
• MFCD00004393
• 3-(3-(Trifluoromethyl)phenyl)-2-propenoic acid
• (~{E})-3-[3-(trifluoromethyl)phenyl]prop-2-enoic acid
• SCHEMBL80207
• KSBWHDDGWSYETA-SNAWJCMRSA-
• 3-Trifluoromethylcinnamic acid
• CS-M1820
• DTXSID8061135
• trans-3-trifluoromethyl-cinnamic acid
• 3-[3-(Trifluoromethyl)phenyl]prop-2-enoic acid; Trans-3-(trifluoromethyl)cinnamic acid
• UNII-P9LJ9ON37W
• 3-(Trifluoromethyl)cinnamic acid, predominantly trans
• trans-3-trifluoromethylcinnamic acid
• meta-(trifluoromethyl)cinnamic acid
• DTXSID90886895
• 3-[3-(TRIFLUOROMETHYL)PHENYL]-2-PROPENOIC ACID
• (E)-3-(3-(Trifluoromethyl)phenyl)acrylicacid
• P9LJ9ON37W
• Z2942851046
• trans-3-(trifluoromethyl)cinnamic acid
• DB-073931
• +Expand

• InChIKey： KSBWHDDGWSYETA-SNAWJCMRSA-N
• Inchi： InChI=1S/C10H7F3O2/c11-10(12,13)8-3-1-2-7(6-8)4-5-9(14)15/h1-6H,(H,14,15)/b5-4+
• SMILES： C1=CC(=CC(=C1)C(F)(F)F)/C=C/C(=O)O

Computed Properties

• Exact Mass: 216.03981
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 216.039814
• Heavy Atom Count: 15
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.80320
• PSA: 37.3
• Refractive Index: 1.526
• Boiling Point: 289.6±35.0 °C at 760 mmHg
• Melting Point: 133 - 134°C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 129.0±25.9 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Density: 1.4±0.1 g/cm3